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Compound of Interest

4-(1,4,5,6-Tetrahydropyrimidin-2-
Compound Name:

ylaniline
CAS No.: 129545-66-0
Cat. No.: B174197

Get Quote

Executive Summary: The Scaffold at a Glance

Tetrahydropyrimidinyl anilines represent a transition from flat, aromatic kinase inhibitors to sp3-
rich, three-dimensional scaffolds. Unlike the planar 4-anilinopyrimidines (e.g., Gefitinib,
Osimertinib) that dominate the EGFR inhibitor landscape, the 1,2,3,4-tetrahydropyrimidine
(THPM) core adopts a screw-boat conformation. This non-planar geometry allows for specific
binding modes in hydrophobic pockets distinct from the ATP-binding clefts of kinases, such as
the allosteric site of Eg5.

Core Comparison: Aromatic vs. Tetrahydro Scaffolds
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Feature

Aromatic Anilinopyrimidines

Tetrahydropyrimidinyl
Anilines (THPMs)

Primary Target Class

Tyrosine Kinases (EGFR,
CDK, JAK)

Kinesins (Eg5), Caz*

Channels, niche Kinases

Type I/l ATP-competitive

Allosteric / Hydrophobic pocket

Binding Mode i ) )
(Hinge binders) binders
Geometry Planar (2D) Screw-boat / Half-chair (3D)
o ) Chiral at C4 (Critical for
Chirality Achiral (usually)

activity)

Metabolic Stability

High (aromatic stability)

Moderate (susceptible to

oxidation/hydrolysis)

Structural Activity Relationship (SAR) Analysis

The SAR of tetrahydropyrimidinyl anilines is defined by four critical vectors around the

pyrimidine core. The "aniline" moiety typically refers to the aryl group at the C4 position or an

amine substituent at C2.

The C4-Aryl "Aniline" Vector (Critical for Potency)

The C4 position is the stereogenic center driving biological activity.

¢ Role: Fits into the hydrophobic sub-pocket (e.g., Trp127 in Eg5).

e SAR Rule:

o Substitution:Para-substitution on the C4-phenyl ring (e.g., -OH, -OMe) generally

decreases activity compared to unsubstituted or meta-substituted analogs.

o Electronics: Electron-withdrawing groups (e.g., -NOz, -CFs) at the meta position enhance

potency by influencing the ring puckering and interaction with hydrophobic residues.

o Chirality: The (S)-enantiomer is typically the eutomer (active form) for Eg5 inhibition (e.qg.,

Monastrol), whereas the (R)-enantiomer is often inactive or acts on calcium channels.
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The N1 & N3 Positions (The UrealThiourea Motif)

e Role: Hydrogen bond donors/acceptors.
e SAR Rule:

o N1-H: Essential for hydrogen bonding with the protein backbone (e.g., Glu118 in Eg5).
Alkylation at N1 abolishes activity.

o C2=Svs. C2=0:Thiourea (C=S) derivatives (Monastrol-like) are generally more potent
Eg5 inhibitors than their Urea (C=0) counterparts. However, Urea derivatives show better
solubility and metabolic stability.

C5 & C6 Vectors (Modulation & Solubility)

o Cb5-Ester: Essential for locking the conformation. Bulky esters (e.g., isopropyl) can improve
hydrophobic contacts but may reduce solubility.

o C6-Methyl: A small alkyl group (Methyl) is preferred. Larger groups introduce steric clash.

Visualization: SAR & Signaling Pathways
Figure 1: SAR Logic of Tetrahydropyrimidinyl Anilines
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Caption: SAR map illustrating the critical vectors (C4, N1, C5) determining the biological
efficacy of THPM scaffolds.
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Performance Comparison Data

The following table contrasts a representative Tetrahydropyrimidinyl Aniline (Monastrol Analog)

against a standard Aromatic Anilinopyrimidine (Erlotinib/Osimertinib class) and a

Dihydropyrimidine.

Metric

Tetrahydropyrimidine
(e.g., Monastrol)

Aromatic
Anilinopyrimidine
(e.q., Erlotinib)

Dihydropyridine
(e.g., Nifedipine)

Primary Mechanism

Allosteric Eg5
Inhibition (Mitotic
Arrest)

ATP-Competitive
EGFR Inhibition

L-Type Ca2* Channel
Blockade

ICso (Primary Target)

14 uM (Eg5)

< 0.02 pM (EGFR)

~0.1 uM (Caz)

Selectivity Profile

High for Kinesins; Low

for Kinases

High for Kinase

Family (Promiscuous)

High for Caz*+
Channels

Solubility (LogP)

Moderate (2.0 - 3.0)

Moderate to High (3.0
-4.0)

Moderate (2.0 - 4.0)

Cellular Effect

Monoastral phenotype
(Rosettes)

G1 Arrest / Apoptosis

Vasodilation

Key Insight: While Tetrahydropyrimidines are significantly less potent kinase inhibitors than

aromatic anilines, they offer a completely orthogonal mechanism of action (kinesin inhibition)

useful in overcoming kinase-inhibitor resistance.

Experimental Protocols
Protocol A: Synthesis via Biginelli Reaction
(Standardized)

A self-validating protocol for generating C4-substituted tetrahydropyrimidines.

e Reagents: Mix Benzaldehyde derivative (1.0 mmol), Ethyl acetoacetate (1.0 mmol), and
Thiourea/Urea (1.5 mmol).
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o Catalyst: Add TMSCI (Trimethylsilyl chloride, 0.5 mmol) or Yb(OTf)3 (5 mol%) as a Lewis acid
catalyst.

e Solvent: Acetonitrile (MeCN) or Ethanol (EtOH).

o Reaction: Reflux at 80°C for 4—6 hours. Monitor via TLC (30% EtOAc/Hexane).
e Workup: Cool to room temperature. Pour into crushed ice. Filter the precipitate.
 Purification: Recrystallize from hot Ethanol.

 Validation: *H NMR should show a doublet at ~5.2 ppm (C4-H) and a singlet at ~2.3 ppm
(C6-CHs).

Protocol B: Eg5 Kinesin Inhibition Assay

Used to quantify the efficacy of the tetrahydropyrimidinyl scaffold.[1]

e Preparation: Prepare Motor Domain of human Eg5 (1-370 aa) in 25 mM PIPES bulffer.
e Substrate: Add microtubules (paclitaxel-stabilized) and ATP (1 mM).

e Inhibitor: Incubate with test compound (0.1 uM — 100 pM) for 15 mins.

o Detection: Measure ATPase activity using a Pyruvate Kinase/Lactate Dehydrogenase
(PK/LDH) coupled assay.

e Readout: Monitor absorbance decrease at 340 nm (NADH oxidation).

 Calculation: Plot % Inhibition vs. Log[Concentration] to determine ICso.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Activity Relationship (SAR) of
Tetrahydropyrimidinyl Anilines: A Comparative Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b174197/docs#structural-activity-
relationship-sar-of-tetrahydropyrimidinyl-anilines-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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